
1-Ethoxy-2-propanol molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Ethoxy-2-propanol

Cat. No.: B074678 Get Quote

An in-depth analysis of 1-Ethoxy-2-propanol, a significant solvent with applications across

various industries, necessitates a foundational understanding of its core physicochemical

properties. This document serves as a technical guide, providing essential data for

researchers, scientists, and drug development professionals.

Physicochemical Data Summary
A comprehensive summary of the key quantitative data for 1-Ethoxy-2-propanol is presented

below. This information is fundamental for experimental design, chemical synthesis, and

formulation development.

Property Value

Chemical Formula C5H12O2[1][2][3]

Molecular Weight 104.15 g/mol [1][2][4]

CAS Number 1569-02-4[1]

Density 0.898 g/mL

Refractive Index n/D 1.407

Flash Point 38.5 °C (101.3 °F)

Synonyms
Propylene glycol monoethyl ether, 1-

Ethoxypropan-2-ol[1][2][3]
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Logical Relationship of Core Properties
The following diagram illustrates the logical progression from the chemical's name to its

empirical formula and calculated molecular weight.
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Caption: Logical flow from chemical name to formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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